(1-Phenylcyclopentyl)methanesulfonyl chloride
Description
“(1-Phenylcyclopentyl)methanesulfonyl chloride” is an organic compound with the IUPAC name (1-phenylcyclopentyl)methanesulfonyl chloride . It has a molecular weight of 258.77 .
Molecular Structure Analysis
The InChI code for “(1-Phenylcyclopentyl)methanesulfonyl chloride” is 1S/C12H15ClO2S/c13-16(14,15)10-12(8-4-5-9-12)11-6-2-1-3-7-11/h1-3,6-7H,4-5,8-10H2 . This indicates the molecular structure of the compound.Scientific Research Applications
Synthesis of Pyrrolidines
(1-Phenylcyclopentyl)methanesulfonyl chloride is related to compounds used in the synthesis of 2,5-disubstituted 3-(phenylsulfonyl)pyrrolidines through 5-endo-trig cyclisation reactions. This method involves the reaction of lithiated (phenylsulfonyl)methane with enantiomerically pure N-diphenylphosphinylaziridines, followed by acylation, reduction, acetylation, and cyclisation, yielding pyrrolidines with high yields and excellent stereoselectivities (Craig, Jones, & Rowlands, 2000).
Characterisation of Methanesulfonates
Studies on methanesulfonates (mesylates) have been conducted using (1-phenylethanol, cyclohex-2-en-1-ol, diphenylmethanol, and p-methoxybenzyl alcohol) treated with methane-sulfonyl chloride. This research includes characterisation of these highly reactive mesylates in solution by NMR and investigating their solvolyses in aqueous solvents, contributing to understanding the reactivity and stability of sulfonyl chlorides (Bentley et al., 1994).
Electrochemical Applications
In materials science, (1-Phenylcyclopentyl)methanesulfonyl chloride's relatives, specifically methanesulfonyl chloride, have been used to form ionic liquids with AlCl3 for electrochemical studies. These ionic liquids serve as electrolytes for studying the electrochemical properties of vanadium pentoxide films, which have potential applications in energy storage devices (Su, Winnick, & Kohl, 2001).
Molecular Structure Studies
The molecular structure of methane sulfonyl chloride has been examined through electron diffraction, offering insights into its geometric parameters. Such studies are fundamental for understanding the physical and chemical properties of sulfonyl chlorides, which are pivotal in various synthetic applications (Hargittai & Hargittai, 1973).
properties
IUPAC Name |
(1-phenylcyclopentyl)methanesulfonyl chloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15ClO2S/c13-16(14,15)10-12(8-4-5-9-12)11-6-2-1-3-7-11/h1-3,6-7H,4-5,8-10H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HXSRARWGAWNOGT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)(CS(=O)(=O)Cl)C2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15ClO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.76 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(1-Phenylcyclopentyl)methanesulfonyl chloride | |
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